7-Amino-4,4a-dihydro-5H-indeno(1,2-c)pyridazin-3-one

• CAS No.: 103422-53-3
• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 7-amino-2,4,4a,5-tetrahydroindeno[1,2-c]pyridazin-3-one
• InChI: InChI=1S/C11H11N3O/c12-8-1-2-9-6(4-8)3-7-5-10(15)13-14-11(7)9/h1-2,4,7H,3,5,12H2,(H,13,15)
• InChI Key: RBTBTFCSOLFQCL-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC(=O)NN=C2C3=C1C=C(C=C3)N

Description

7-Amino-4,4a-dihydro-5H-indeno(1,2-c)pyridazin-3-one is a useful research compound. Its molecular formula is C11H11N3O and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

7-Acetamido-4,4a-dihydro-[5H]-indeno[1,2-c]pyridazin-3[2H]-one (1.50 g) was suspended in hydrazine hydrate (30 ml ) and heated under reflux with ethanol (5 ml ) for 2 hours. The solution was filtered through diatomaceous earth, allowed to cool, then extracted into chloroform. The combined organic extracts were dried over magnesium sulphate and concentrated. Recrystallisation of the crude product from n-propanol gave 7-amino-4,4a-dihydro-[5H]-indeno[1,2-c]pyridazin-3[2H]-one (0.41 g, m.p. 244°-245° C.) as a pale yellow powder; ν(Nujol mull) 3400, 3320, 3220, 1652, 1635, 1600, and 1580cm-1 ; δ(DMSO-d6) 2.50 (3H,m,4-H,5-H2), 3.05 (1H,m,4a-H), 5.67 (2H,s(br),NH2), 6.55 (2H,m,6,H-H), 7.27 (1H,d,9-H).

Synthesis routes and methods II

Procedure details

dl-7-trifluoroacetylamino-4,4a-dihydro-5H-indeno-[1,2-c]-pyridazin-3-one, m.p. 234° C., which is hydrolized with 1N H2SO4 to give dl-7-amino-4,4a-dihydro-5H-indeno[1,2-c]-pyridazin-3-one.